![molecular formula C12H19NO5 B2627076 5-[(2-Methylpropan-2-yl)oxycarbonyl]-2-oxa-5-azaspiro[3.4]octane-8-carboxylic acid CAS No. 2248384-55-4](/img/structure/B2627076.png)
5-[(2-Methylpropan-2-yl)oxycarbonyl]-2-oxa-5-azaspiro[3.4]octane-8-carboxylic acid
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Overview
Description
5-[(2-Methylpropan-2-yl)oxycarbonyl]-2-oxa-5-azaspiro[3.4]octane-8-carboxylic acid is a useful research compound. Its molecular formula is C12H19NO5 and its molecular weight is 257.286. The purity is usually 95%.
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Scientific Research Applications
Understanding Biocatalyst Inhibition by Carboxylic Acids
Carboxylic acids, including 5-[(2-Methylpropan-2-yl)oxycarbonyl]-2-oxa-5-azaspiro[3.4]octane-8-carboxylic acid, have been studied for their biocatalytic inhibition effects. These acids can be produced fermentatively using engineered microbes like Escherichia coli and Saccharomyces cerevisiae. However, their inhibitory effects at concentrations below desired yield and titer highlight the challenge in microbial tolerance and productivity. Strategies to overcome this inhibition include metabolic engineering to enhance microbial robustness against the inhibitory effects of these carboxylic acids, which are often used as food preservatives due to their antimicrobial properties (Jarboe, Royce, & Liu, 2013).
Atmospheric Aerosols and Carboxylic Acid Transformation
Research into dicarboxylic acids and related compounds in atmospheric aerosols has provided insight into the environmental impact and transformation of compounds like this compound. These studies focus on molecular distributions, sources, and formation pathways of water-soluble dicarboxylic acids in the atmosphere, highlighting the importance of atmospheric oxidation and biogenic emissions in their formation and distribution (Kawamura & Bikkina, 2016).
Production of Medium-Chain-Length Poly-3-hyroxyalkanoates
The fermentation process development for the production of medium-chain-length poly-3-hydroxyalkanoates (MCL-PHAs) from carboxylic acids, including this compound, has been explored. MCL-PHAs are biodegradable polymers produced from structurally related carbon sources such as alkanes and alkanoic acids. This research addresses the challenges and opportunities in large-scale production, emphasizing metabolic engineering and fermentation kinetics to reduce production costs and increase productivity (Sun, Ramsay, Guay, & Ramsay, 2007).
Mechanism of Action
Target of Action
The primary targets of 5-[(2-Methylpropan-2-yl)oxycarbonyl]-2-oxa-5-azaspiro[3.4]octane-8-carboxylic acid
Mode of Action
The exact mode of action of This compound
Biochemical Pathways
The biochemical pathways affected by This compound
Pharmacokinetics
The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of This compound
Result of Action
The molecular and cellular effects of This compound
Action Environment
The influence of environmental factors on the action, efficacy, and stability of This compound
Properties
IUPAC Name |
5-[(2-methylpropan-2-yl)oxycarbonyl]-2-oxa-5-azaspiro[3.4]octane-8-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H19NO5/c1-11(2,3)18-10(16)13-5-4-8(9(14)15)12(13)6-17-7-12/h8H,4-7H2,1-3H3,(H,14,15) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BEAUIGCHHYVODD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCC(C12COC2)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H19NO5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
257.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
2248384-55-4 |
Source
|
Record name | 5-[(tert-butoxy)carbonyl]-2-oxa-5-azaspiro[3.4]octane-8-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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